Cas no 956950-99-5 (5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid)

5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid structure
956950-99-5 structure
Product Name:5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid
CAS No:956950-99-5
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD08700640
CID:3032540
Update Time:2023-09-11

5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-甲基-1-丙基-3-吡唑羧酸
    • 5-Methyl-1-propyl-1H-pyrazole-3-carboxylic acid (ACI)
    • 5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid
    • MDL: MFCD08700640
    • Inchi: 1S/C8H12N2O2/c1-3-4-10-6(2)5-7(9-10)8(11)12/h5H,3-4H2,1-2H3,(H,11,12)
    • InChI Key: HLTNVXVETKMVLM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C)N(CCC)N=1)O

Computed Properties

  • Exact Mass: 168.089877630 g/mol
  • Monoisotopic Mass: 168.089877630 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 168.19
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.1Ų

5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:956950-99-5)5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid
Order Number:A1095619
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:16
Price ($):207.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:956950-99-5)5-methyl-1-propyl-1H-pyrazole-3-carboxylic acid
A1095619
Purity:99%
Quantity:1g
Price ($):207.0
Email